Cas no 774191-08-1 (2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine)

• Product Name: 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine
• CAS No: 774191-08-1
• MF: C₄H₉N₅S
• MW: 159.212757825851
• CID: 826762
• PubChem ID: 2106530
• Update Time: 2025-11-02

2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-tetrazol-5-ylsulfanyl)-ethylamine
• 2-(1-methyltetrazol-5-yl)sulfanylethanamine
• 006157
• 2-(1-methyl-1,2,3,4-tetraazol-5-ylthio)ethylamine
• 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]ethanamine
• 2-[(1-methyl-1H-tetrazol-5-yl)thio]ethanamine(SALTDATA: HCl)
• AC1M1WN5
• AC1Q40GA
• AG-H-09759
• SBB013896
• ZERO
• 2-(1-methyl-1H-tetrazol-5-ylthio)ethanamine
• SCHEMBL9600395
• 2-((1-Methyl-1H-tetrazol-5-yl)thio)ethanamine
• 774191-08-1
• AKOS000205260
• FT-0693273
• 5-[(2-aminoethyl)sulfanyl]-1-methyl-1h-1,2,3,4-tetrazole
• 2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-amine
• DTXSID50366542
• 2-[(1-methyl-1h-tetrazol-5-yl)thio]ethanamine
• 2-[(1-METHYL-1H-1,2,3,4-TETRAAZOL-5-YL)SULFANYL]-1-ETHANAMINE
• 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine

• MDL： MFCD05134760
• Inchi： 1S/C4H9N5S/c1-9-4(6-7-8-9)10-3-2-5/h2-3,5H2,1H3
• InChI Key： FSDREOUPUVVLSF-UHFFFAOYSA-N
• SMILES： S(C1=NN=NN1C)CCN

Computed Properties

• Exact Mass: 159.05800
• Monoisotopic Mass: 159.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 94.92000
• LogP: -0.03880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine

Comprehensive Guide to 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine (CAS No. 774191-08-1): Properties, Applications, and Market Insights

2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine (CAS No. 774191-08-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a tetrazole ring and a thioether-amine functional group, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for "2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine uses" and "CAS 774191-08-1 suppliers" due to its growing relevance in drug discovery and material science.

The compound's molecular structure includes a methyl-substituted tetrazole linked to an aminoethylthio moiety, which contributes to its versatile reactivity. This structural feature is particularly interesting for scientists exploring "tetrazole derivatives in medicinal chemistry" or "sulfur-containing amine compounds." Recent studies highlight its potential as a building block for bioactive molecules, aligning with the trending search term "heterocyclic compounds in drug design 2024."

In pharmaceutical applications, 2-(1-methyl-1{H}-tetrazol-5-yl)thioethanamine serves as a key intermediate for developing novel therapeutic agents. Its tetrazole-thioether hybrid structure is particularly valuable in creating compounds with enhanced metabolic stability—a hot topic reflected in searches like "improving drug half-life with heterocycles." The compound's ability to participate in diverse chemical reactions makes it valuable for addressing current challenges in "targeted drug delivery systems" and "small molecule pharmaceuticals."

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